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Compound of Interest

D-(-)-3-Phosphoglyceric acid
Compound Name:
disodium

cat. No.: B10769853

For Researchers, Scientists, and Drug Development Professionals

Introduction

D-(-)-3-Phosphoglyceric acid (3-PGA) is a pivotal intermediate in central metabolic pathways,
most notably glycolysis and the Calvin cycle. Its stereochemistry is crucial for its biological
activity and recognition by enzymes. This technical guide provides a comprehensive overview
of the stereochemical properties of D-(-)-3-Phosphoglyceric acid, including its absolute
configuration, optical activity, and its role in key biochemical pathways. This document also
outlines detailed experimental protocols for its analysis and provides visual representations of
its molecular structure and metabolic context.

Physicochemical Properties

The fundamental physicochemical properties of D-(-)-3-Phosphoglyceric acid are summarized
in the table below. These data are essential for its identification, purification, and quantification
in experimental settings.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b10769853?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10769853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source

(2R)-2-hydroxy-3-
IUPAC Name ] ) PubChem
(phosphonooxy)propanoic acid

D-(-)-3-Phosphoglyceric acid,

Synonyms 3-PGA, D-Glycerate 3- PubChem, Sigma-Aldrich
phosphate

Molecular Formula CsH-07P PubChem

Molecular Weight 186.06 g/mol PubChem

Absolute Configuration R PubChem

Optical Rotation Levorotatory (-) PubChem

Specific Optical Rotation Not Available FooDB

Melting Point Not Available FooDB

pKa (strongest acidic) ~1.3 (predicted) ECMDB
Stereochemistry

The stereochemistry of D-(-)-3-Phosphoglyceric acid is defined by the spatial arrangement of
the atoms at its chiral center, which is the second carbon atom (C2).

Absolute Configuration

The absolute configuration of D-(-)-3-Phosphoglyceric acid is designated as (R) according to
the Cahn-Ingold-Prelog (CIP) priority rules. This configuration is critical for its interaction with
the active sites of enzymes such as phosphoglycerate kinase and phosphoglycerate mutase.

Optical Activity

The "D" designation in its name refers to its relationship to D-glyceraldehyde, a common
convention in carbohydrate chemistry. The "(-)" sign indicates that it is levorotatory, meaning it
rotates the plane of polarized light to the left (counter-clockwise). While the fact of its
levorotatory nature is established, a specific value for its optical rotation is not readily available
in the literature.
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Molecular Structure

The following diagram illustrates the two-dimensional chemical structure of D-(-)-3-
Phosphoglyceric acid, highlighting the chiral center at C2.
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Prepare Reaction Mixture:
Buffer, ATP, PEP, NADH, LDH, PK

Y

Add Sample containing
D-(-)-3-Phosphoglyceric acid

Incubate to allow side reactions to complete

Measure Initial Absorbance (A1) at 340 nm

Y

Initiate reaction by adding
Phosphoglycerate Mutase (PGM)

Y

Incubate and monitor the decrease
in absorbance at 340 nm

Measure Final Absorbance (A2) at 340 nm

Y

Calculate 3-PGA Concentration:
AA=A1-A2
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 To cite this document: BenchChem. [The Stereochemistry of D-(-)-3-Phosphoglyceric Acid:
An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10769853#understanding-the-stereochemistry-of-d-
3-phosphoglyceric-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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